Cas no 1311163-98-0 (2-Octyloxyphenylboronic acid)

• Product Name: 2-Octyloxyphenylboronic acid
• CAS No: 1311163-98-0
• MF: C₁₄H₂₃BO₃
• MW: 250.1416
• MDL: MFCD11540650
• CID: 2358080
• Update Time: 2025-11-02

2-Octyloxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-octyloxyphenylboronic acid
• (2-(octyloxy)phenyl)boronic acid
• 2-Octyloxyphenylboronicacid
• [2-(Octyloxy)phenyl]boranediol
• BC001150
• 2-Octyloxyphenylboronic acid

• MDL： MFCD11540650
• Inchi： 1S/C14H23BO3/c1-2-3-4-5-6-9-12-18-14-11-8-7-10-13(14)15(16)17/h7-8,10-11,16-17H,2-6,9,12H2,1H3
• InChI Key： IXBINCPWFBHJHE-UHFFFAOYSA-N
• SMILES： O(C1=C([H])C([H])=C([H])C([H])=C1B(O[H])O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 200
• Topological Polar Surface Area: 49.7

Additional information on 2-Octyloxyphenylboronic acid

2-Octyloxyphenylboronic Acid (CAS 1311163-98-0): Properties, Applications, and Market Insights

2-Octyloxyphenylboronic acid (CAS 1311163-98-0) is a specialized boronic acid derivative with significant applications in organic synthesis, pharmaceuticals, and material science. This compound, characterized by its unique octyloxyphenyl moiety, has garnered attention for its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its molecular structure, which combines a hydrophobic alkyl chain with a reactive boronic acid group, makes it a valuable intermediate for designing advanced materials and bioactive molecules.

The growing demand for boronic acid-based compounds in drug discovery and agrochemicals has positioned 2-Octyloxhenylboronic acid as a compound of interest. Researchers are particularly drawn to its stability under mild conditions and its ability to facilitate C-C bond formation, a critical step in constructing complex organic frameworks. Recent studies highlight its potential in developing targeted therapies, especially in oncology and infectious diseases, where precision in molecular design is paramount.

From an industrial perspective, 2-Octyloxyphenylboronic acid is increasingly used in the production of liquid crystals and OLED materials, aligning with the global push for energy-efficient displays. Its compatibility with polymer matrices also opens doors for applications in smart coatings and self-healing materials, addressing sustainability challenges in manufacturing. Market analysts note a steady rise in procurement inquiries, driven by advancements in green chemistry and the need for eco-friendly alternatives in specialty chemicals.

For laboratory use, handling 2-Octyloxyphenylboronic acid requires standard precautions for boron-containing compounds, including moisture control to preserve reactivity. Its solubility profile—favorable in organic solvents like THF and dichloromethane—enhances its utility in multi-step syntheses. Innovators are exploring its role in catalytic systems and metal-organic frameworks (MOFs), reflecting broader trends in nanotechnology and molecular engineering.

Emerging applications include its integration into biosensors for glucose detection and environmental monitoring, leveraging the selective binding properties of boronic acids. As industries prioritize circular economy principles, the recyclability of intermediates like 2-Octyloxyphenylboronic acid gains prominence. Future research may focus on optimizing its atom economy in large-scale processes, reducing waste in pharmaceutical production.

In summary, 2-Octyloxyphenylboronic acid (CAS 1311163-98-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across life sciences, electronics, and sustainable materials underscores its value as a high-performance chemical building block. With ongoing investments in R&D, this compound is poised to play a pivotal role in next-generation technological solutions.